Cas no 483-69-2 (5-(Trifluoromethyl)quinolin-8-amine)

5-(Trifluoromethyl)quinolin-8-amine structure
483-69-2 structure
Product Name:5-(Trifluoromethyl)quinolin-8-amine
CAS No:483-69-2
MF:C10H7F3N2
MW:212.171192407608
MDL:MFCD22053338
CID:2503166
PubChem ID:10353118
Update Time:2025-09-23

5-(Trifluoromethyl)quinolin-8-amine Chemical and Physical Properties

Names and Identifiers

    • 5-(Trifluoromethyl)quinolin-8-amine
    • 5-trifluoroMethyl-8-quinolinaMine
    • 8-Quinolinamine, 5-(trifluoromethyl)-
    • AK165210
    • KJLQGKLEIKGMCQ-UHFFFAOYSA-N
    • 5-(trifluoromethyl)-8-quinolinamine
    • DS-8941
    • 483-69-2
    • SB71611
    • SY326269
    • AKOS025146785
    • 8-Amino-5-(trifluoromethyl)quinoline
    • C75288
    • SCHEMBL11972820
    • DTXSID70438558
    • MFCD22053338
    • DB-108298
    • DTXCID80389380
    • MDL: MFCD22053338
    • Inchi: 1S/C10H7F3N2/c11-10(12,13)7-3-4-8(14)9-6(7)2-1-5-15-9/h1-5H,14H2
    • InChI Key: KJLQGKLEIKGMCQ-UHFFFAOYSA-N
    • SMILES: FC(C1=CC=C(C2C1=CC=CN=2)N)(F)F

Computed Properties

  • Exact Mass: 212.05613272g/mol
  • Monoisotopic Mass: 212.05613272g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 38.9

5-(Trifluoromethyl)quinolin-8-amine Pricemore >>

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